Cas no 64000-46-0 (Benzonitrile, 4-[(dioctadecylamino)methyl]-)

• Product Name: Benzonitrile, 4-[(dioctadecylamino)methyl]-
• CAS No: 64000-46-0
• MF: C₄₄H₈₀N₂
• MW: 637.119413375854
• CID: 1666246
• Update Time: 2024-09-03

Benzonitrile, 4-[(dioctadecylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(dioctadecylamino)methyl]-

• Inchi： 1S/C44H80N2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39-46(42-44-37-35-43(41-45)36-38-44)40-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35-38H,3-34,39-40,42H2,1-2H3
• InChI Key： ZGIIZHLVBWWHNV-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CN(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC)C=C1

Computed Properties

• Exact Mass: 636.6326

Experimental Properties

• Density: 0.90±0.1 g/cm3(Predicted)
• Boiling Point: 685.9±38.0 °C(Predicted)
• PSA: 27.03
• pka: 8.42±0.50(Predicted)